Cas no 114996-73-5 (Benzeneacetic acid,4-(chloromethyl)-a-oxo-)

• Product Name: Benzeneacetic acid,4-(chloromethyl)-a-oxo-
• CAS No: 114996-73-5
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 180145
• PubChem ID: 3082706
• Update Time: 2025-04-19

Benzeneacetic acid,4-(chloromethyl)-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(chloromethyl)-a-oxo-
• 2-[4-(chloromethyl)phenyl]-2-oxoacetate
• 4-(chloromethyl)benzoylformate
• [4-(chloromethyl)phenyl](oxo)acetic acid
• Benzeneacetic acid, 4-(chloromethyl)-alpha-oxo-
• Clmebf
• DTXSID20921581
• 114996-73-5
• 2-[4-(chloromethyl)phenyl]-2-oxoacetic acid

• Inchi： 1S/C9H7ClO3/c10-5-6-1-3-7(4-2-6)8(11)9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： PTGQUDJBQDECBL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(C(=O)O)=O)=CC=1

Computed Properties

• Exact Mass: 198.00841
• Monoisotopic Mass: 198.008372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.7

Experimental Properties

• Density: 1.386
• Boiling Point: 344.8°Cat760mmHg
• Flash Point: 162.4°C
• Refractive Index: 1.578
• PSA: 54.37